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Compound of Interest

Compound Name: cystatin D

CAS No.: 142539-78-4

Cat. No.: B1177687

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cystatin D (CST5) is a member of the type 2 cystatin superfamily of cysteine protease

inhibitors.[1][2] Found in saliva and tears, it is believed to play a protective role against

proteases in the oral cavity.[1][2] The inhibitory preference of cystatin D is for cathepsin S >

cathepsin H > cathepsin L > cathepsin B.[1] Given its role in modulating specific cysteine

proteases, recombinant cystatin D is a valuable tool for studying its biological functions and

potential therapeutic applications. This document provides a detailed protocol for the

expression of recombinant human cystatin D in Escherichia coli, followed by its purification

and refolding.
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Table 1: Summary of Recombinant Human Cystatin D
Properties

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Workflow
The overall workflow for producing recombinant cystatin D in E. coli involves several key

stages, from gene synthesis and cloning to final purification and quality control.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Engineered Protein Properties

Purification Strategy

C-terminal His-Tag
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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